Cas no 91445-48-6 (3,8-Diazabicyclo[3.2.1]octane-8-ethanamine,3-methyl-)

• Product Name: 3,8-Diazabicyclo[3.2.1]octane-8-ethanamine,3-methyl-
• CAS No: 91445-48-6
• MF: C₉H₁₉N₃
• MW: 169.267261743546
• CID: 799762
• PubChem ID: 45099492
• Update Time: 2025-04-19

3,8-Diazabicyclo[3.2.1]octane-8-ethanamine,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octane-8-ethanamine,3-methyl-
• 2-(3-Methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethan-1-amine
• 2-(3-methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)ethanamine
• 3,8-Diazabicyclo[3.2.1]octane,8-(2-aminoethyl)-3-methyl-(7CI)
• 3-Methyl-8-<2-amino-ethyl>-3,8-diaza-bicyclo<3.2.1>octan
• DTXSID50667920
• 91445-48-6
• 2-(3-METHYL-3,8-DIAZABICYCLO[3.2.1]OCT-8-YL)ETHANAMINE

• Inchi： 1S/C9H19N3/c1-11-6-8-2-3-9(7-11)12(8)5-4-10/h8-9H,2-7,10H2,1H3
• InChI Key： WFYOHOUNUIPIIA-UHFFFAOYSA-N
• SMILES： N1(CCN)C2CN(C)CC1CC2

Computed Properties

• Exact Mass: 169.15800
• Monoisotopic Mass: 169.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• PSA: 32.50000
• LogP: 0.29960